Cas no 1529458-72-7 (2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid)

• Product Name: 2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid
• CAS No: 1529458-72-7
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5844406
• PubChem ID: 65944789
• Update Time: 2025-07-21

2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-hydroxy-2-methoxy-5-methyl-
• 2-Hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid
• EN300-1838659
• 1529458-72-7
• CS-0344892
• AKOS015286604
• 2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid

• Inchi： 1S/C11H14O4/c1-7-3-4-10(15-2)8(5-7)6-9(12)11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)
• InChI Key： BIOQHOVSJGPIJN-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=CC=1OC)C(O)C(=O)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 372.2±37.0 °C(Predicted)
• pka: 3.82±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid

Introduction to 2-Hydroxy-3-(2-Methoxy-5-Methylphenyl)propanoic Acid (CAS No. 1529458-72-7)

2-Hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid (CAS No. 1529458-72-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA, is characterized by its unique structural features and potential biological activities. The molecule consists of a hydroxy group, a methoxy-substituted phenyl ring, and a carboxylic acid moiety, which collectively contribute to its diverse chemical properties and biological functions.

The synthesis of 2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid has been extensively studied, with several methodologies reported in the literature. One of the most common synthetic routes involves the condensation of 2-methoxy-5-methylbenzaldehyde with glycolic acid followed by reduction and oxidation steps. This multi-step process ensures high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

Recent research has focused on the biological activities of MMPA. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In particular, MMPA has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that MMPA could be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid has demonstrated significant antioxidant activity. It effectively scavenges free radicals and reduces oxidative stress, which is implicated in various chronic diseases including cardiovascular disease and neurodegenerative disorders. The antioxidant properties of MMPA are attributed to its hydroxy and methoxy groups, which can stabilize reactive oxygen species (ROS) through hydrogen bonding and electron transfer mechanisms.

In addition to its anti-inflammatory and antioxidant properties, MMPA has shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that MMPA could be developed into a novel chemotherapeutic agent for the treatment of various cancers.

The pharmacokinetic profile of 2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid has also been investigated. Studies have shown that it has good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and spleen. This makes it an attractive candidate for oral administration in therapeutic applications.

However, further research is needed to fully understand the mechanisms underlying the biological activities of MMPA. Ongoing studies are focusing on elucidating its molecular targets and signaling pathways involved in its therapeutic effects. Additionally, clinical trials are being planned to evaluate the safety and efficacy of MMPA in human subjects.

In conclusion, 2-hydroxy-3-(2-methoxy-5-methylphenyl)propanoic acid (CAS No. 1529458-72-7) is a promising compound with a wide range of potential applications in medicine. Its anti-inflammatory, antioxidant, and antitumor properties make it a valuable candidate for further development into novel therapeutic agents. As research continues to advance, it is likely that MMPA will play an increasingly important role in the treatment of various diseases.